Cas no 61001-55-6 (5-(2-methylphenyl)-3-phenyl-1H-pyrazole)

5-(2-methylphenyl)-3-phenyl-1H-pyrazole structure
61001-55-6 structure
Product Name:5-(2-methylphenyl)-3-phenyl-1H-pyrazole
CAS No:61001-55-6
MF:C16H14N2
MW:234.295763492584
CID:1624287
PubChem ID:2753068
Update Time:2025-04-21

5-(2-methylphenyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylphenyl)-3-phenyl-1H-pyrazole
    • 61001-55-6
    • AKOS004902367
    • SCHEMBL12567874
    • MBKXKNYVDJIIGU-UHFFFAOYSA-N
    • Pyrazole, 3-phenyl-5-(o-tolyl)-
    • 3-phenyl-5-(o-tolyl)pyrazole
    • DTXSID70209881
    • 3-Phenyl-5-(o-tolyl)-pyrazole
    • Inchi: 1S/C16H14N2/c1-12-7-5-6-10-14(12)16-11-15(17-18-16)13-8-3-2-4-9-13/h2-11H,1H3,(H,17,18)
    • InChI Key: MBKXKNYVDJIIGU-UHFFFAOYSA-N
    • SMILES: N1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 234.11582
  • Monoisotopic Mass: 234.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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